Cas no 422278-78-2 (ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate)

Ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate is a synthetic quinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a morpholine-substituted quinazolinone core, which may contribute to enhanced solubility and bioavailability. The benzyl group at the 3-position and the thioether-linked acetate moiety offer versatility for further functionalization, making it a valuable intermediate in drug discovery. Its structural complexity and well-defined heterocyclic framework make it suitable for studying enzyme inhibition, particularly in targeting kinases or other biologically relevant pathways. The compound’s purity and stability under standard conditions ensure reliable performance in experimental settings.
ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate structure
422278-78-2 structure
Product Name:ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate
CAS No:422278-78-2
MF:C23H25N3O4S
MW:439.5273
CID:4755801
Update Time:2025-05-23

ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • 2-[[6-(4-morpholinyl)-4-oxo-3-(phenylmethyl)-2-quinazolinyl]thio]acetic acid ethyl ester
    • ethyl 2-((3-benzyl-6-morpholino-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate
    • MLS000520758
    • Oprea1_457004
    • HMS2421I03
    • SMR000131167
    • Q27207424
    • ethyl [(3-benzyl-6-morpholin-4-yl-4-oxo-3,4-dihydroquinazolin-2-yl)thio]acetate
    • ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate
    • Inchi: 1S/C23H25N3O4S/c1-2-30-21(27)16-31-23-24-20-9-8-18(25-10-12-29-13-11-25)14-19(20)22(28)26(23)15-17-6-4-3-5-7-17/h3-9,14H,2,10-13,15-16H2,1H3
    • InChI Key: WUSGLHPQYXIUHS-UHFFFAOYSA-N
    • SMILES: S(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C1=NC2C([H])=C([H])C(=C([H])C=2C(N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 439.156577g/mol
  • Monoisotopic Mass: 439.156577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 96.7
  • Molecular Weight: 439.5g/mol

ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0916-4622-2μmol
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0916-4622-5μmol
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0916-4622-10μmol
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0916-4622-1mg
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0916-4622-2mg
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0916-4622-3mg
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0916-4622-4mg
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0916-4622-5mg
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0916-4622-10mg
ethyl 2-{[3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetate
422278-78-2 90%+
10mg
$79.0 2023-05-17

Additional information on ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate

Ethyl 2-{3-Benzyl-6-(Morpholin-4-Yl)-4-Oxo-3,4-Dihydroquinazolin-2-Ylsulfanyl}Acetate: A Comprehensive Overview

Ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate, with CAS No. 422278-78-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a quinazoline ring system substituted with a benzyl group, a morpholine moiety, and an ethyl acetate side chain. These structural features contribute to its unique chemical properties and biological functions.

The quinazoline core of this compound is a fundamental scaffold in many bioactive molecules. Recent studies have highlighted the importance of quinazoline derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The presence of the benzyl group at position 3 of the quinazoline ring enhances the compound's lipophilicity, potentially improving its bioavailability. Additionally, the morpholine substituent at position 6 introduces a nitrogen-containing heterocyclic structure, which can interact with biological targets through hydrogen bonding or other non-covalent interactions.

Ethyl 2-{3-benzyl-6-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl}acetate also features a sulfanyl (thioether) linkage connecting the quinazoline moiety to an ethyl acetate group. This functional group plays a critical role in modulating the compound's pharmacokinetic properties and its ability to interact with cellular targets. Recent research has demonstrated that such sulfur-containing compounds exhibit antioxidant properties, which may be beneficial in combating oxidative stress-related diseases.

From a synthetic perspective, this compound is typically synthesized through multi-step reactions involving coupling agents and protecting groups. The synthesis process often requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies to optimize the synthesis of similar compounds, including microwave-assisted synthesis and catalytic methods, which have shown promise in improving reaction efficiency.

In terms of biological activity, ethyl 2-{3-benzyl-6-(morpholin-4-yli)-4-oxy...

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.